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Compound of Interest

Compound Name: FMOC-D-THR-OH

CAS No.: 118609-38-4

Cat. No.: B1142321

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of Fmoc-D-Thr-OH (

-

-(9-Fluorenylmethyloxycarbonyl)-D-threonine), a critical building block in the synthesis of D-
amino acid-containing peptides. While the L-isomer (Threonine) is standard in proteogenic
peptides, the D-isomer is increasingly utilized in peptidomimetics to enhance proteolytic
stability and induce specific secondary structures (e.g.,

-turns).

Critical Distinction: This guide specifically addresses Fmoc-D-Thr-OH (Free side-chain

hydroxyl). Researchers must distinguish this from the more common Fmoc-D-Thr(tBu)-OH

(tert-butyl protected). The choice between these two dictates the synthetic strategy: the free

hydroxyl variant is reserved for post-synthetic modifications (e.g., O-glycosylation,

phosphorylation) or lactonization strategies, whereas the tBu variant is standard for linear

peptide elongation to prevent side reactions.
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Part 1: Chemical Identity & Structural Analysis
Structural Composition
Fmoc-D-Thr-OH consists of a threonine backbone in the D-configuration (2R, 3S), protected at

the

-terminus by the base-labile Fmoc group. The side chain contains an unprotected secondary
hydroxyl group and a methyl group.

Stereochemical Note: Standard L-Threonine is (2S, 3R). Its enantiomer, D-Threonine, is (2R,

3S).[1] Allo-threonine forms would possess (2R, 3R) or (2S, 3S) configurations; purity checks

must confirm the absence of allo-isomers.

Physicochemical Properties[2]
Property Data Note

Chemical Name Fmoc-D-Thr-OH Free side-chain version

CAS Number 157355-81-2
Primary identifier

(Novabiochem) [1]

Alt.[1] CAS 118609-38-4
Generic/Vendor specific

listings

Formula

Molecular Weight 341.36 g/mol

Appearance White to off-white powder Hygroscopic

Solubility Soluble in DMF, NMP, DMSO Poor solubility in DCM/Water

Purity Standard 98% (HPLC) Critical to minimize D-allo-Thr

Storage +2°C to +8°C Keep desiccated

Structural Visualization
The following diagram illustrates the chemical connectivity, highlighting the reactive sites.
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Figure 1: Structural connectivity of Fmoc-D-Thr-OH. Note the unprotected Beta-Hydroxyl

group, which presents a risk of O-acylation during activation if not handled correctly.

Part 2: Strategic Application (Expertise & Causality)
The "Free Hydroxyl" Dilemma
In standard Solid Phase Peptide Synthesis (SPPS), the side-chain hydroxyl of threonine is

nucleophilic. If Fmoc-D-Thr-OH (free -OH) is used during chain elongation, the activated

carboxyl group of the next incoming amino acid can react with this hydroxyl group (O-acylation)

rather than the N-terminus, leading to branched peptides and termination sequences [2].

Why use Fmoc-D-Thr-OH instead of Fmoc-D-Thr(tBu)-OH? Despite the risks, the free hydroxyl

form is essential for:

Site-Specific Modifications: Introduction of phosphorylation or glycosylation on the solid

support after peptide assembly.

Cyclization: Forming depsipeptides (ester linkages) or lactones.

Cost Efficiency: In very short peptides where O-acylation kinetics are slow, the cheaper free-

OH version may be viable (though not recommended for high purity).

Decision Matrix: Selection of Reagent
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Figure 2: Decision workflow for selecting the correct Threonine derivative to prevent synthetic

failure.

Part 3: Experimental Protocols
Solubility & Handling
Fmoc-D-Thr-OH is moderately soluble in DMF and NMP.

Protocol: Dissolve at 0.2 M to 0.5 M in DMF.

Caution: Avoid long-term storage in solution. The free hydroxyl can induce slow autolysis or

rearrangement. Prepare fresh immediately before coupling.

Coupling Protocol (Minimizing Racemization)
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When coupling Fmoc-D-Thr-OH, racemization (conversion of D to L) is a risk during activation,

particularly via the oxazolone mechanism [3].

Recommended Reagents: DIC/Oxyma Pure or HATU/HOAt. Avoid: High concentrations of

tertiary bases (DIPEA) for prolonged periods if using uronium salts (HBTU/HATU), as base-

catalyzed racemization is accelerated.

Step-by-Step Workflow:
Resin Preparation: Swell resin (e.g., Rink Amide or Wang) in DMF for 30 min.

Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min). Wash DMF x 5.

Note: Monitor UV (290 nm) for dibenzofulvene removal.

Activation (Standard):

Mix Fmoc-D-Thr-OH (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF.

Critical: Pre-activate for only 30-60 seconds to minimize racemization before adding to

resin.

Coupling: Add mixture to resin. Shake for 45–60 min at Room Temp.

Wash: DMF x 4, DCM x 2.

Kaiser Test: Verify coupling completion (Blue = Free Amine/Incomplete; Yellow = Complete).

Prevention of O-Acylation (If continuing synthesis)
If you must extend the peptide chain after coupling Fmoc-D-Thr-OH (free side chain), you must

block the hydroxyl group or use highly selective coupling conditions for the next amino acid.

Strategy: Acetylate the hydroxyl if it is not the target of modification, or use "active esters"

(Pentafluorophenyl esters, OPfp) for the next residue, which are less likely to acylate the

hydroxyl than uronium-activated species.

Part 4: Quality Control & Troubleshooting
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Analytical Expectations[3][4]
HPLC: Fmoc-D-Thr-OH elutes slightly differently than its L-isomer on chiral columns (e.g.,

Chiralpak). On standard C18, they may co-elute.

Mass Spectrometry: ESI-MS should show

Da.

Common Impurity: Fmoc-

-Ala-OH (from rearrangement) or D-allo-Thr isomers.

Troubleshooting Table
Issue Probable Cause Corrective Action

Branched Peptide O-acylation of free Thr-OH
Use Fmoc-D-Thr(tBu)-OH or

acetylation cap.

Racemization
High base concentration or

Temp

Switch to DIC/Oxyma; Keep T

< 40°C.

Incomplete Coupling
Steric hindrance at Beta-

carbon

Double couple; Increase time;

Use HATU.

Low Solubility Aggregation or old reagent
Sonication; Add 1% Triton X-

100 or use NMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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